Cas no 1807020-22-9 (Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807020-22-9
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4954750
• Update Time: 2025-11-01

Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H9F3N2O2/c1-18-10(17)8-2-6(4-15)7(5-16)3-9(8)11(12,13)14/h2-3H,5,16H2,1H3
• InChI Key： TZITXYGAGZSFFN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C#N)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate

Professional Introduction to Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807020-22-9)

Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate, with the CAS number 1807020-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motifs, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate incorporates several key functional groups, including an aminomethyl side chain and a trifluoromethyl substituent. These features contribute to its distinct chemical reactivity and potential biological activity. The presence of the cyano group further enhances its versatility, allowing for diverse chemical transformations and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic moieties. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This has led to its extensive use in the design of agrochemicals, pharmaceuticals, and materials science applications. The incorporation of this group into Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate suggests that it may exhibit enhanced metabolic stability and improved binding affinity to biological receptors.

The aminomethyl functionality in this compound provides a reactive site for further derivatization, enabling the synthesis of more complex molecules with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify specific regions of a molecule can significantly impact its biological activity. Researchers have explored various strategies to leverage the reactivity of the aminomethyl group for the development of novel therapeutic agents.

Recent studies have highlighted the potential of Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate as a building block for the synthesis of bioactive molecules. For instance, its structural framework has been utilized in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The cyano group, while less commonly studied on its own, can play a crucial role in modulating electronic properties and influencing interactions with biological targets.

The compound's solubility profile and stability under various conditions are also important considerations in its potential applications. Preliminary studies suggest that Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate exhibits good solubility in both polar and non-polar solvents, making it suitable for a wide range of synthetic protocols. Additionally, its stability under different storage conditions enhances its practicality for industrial and research applications.

In conclusion, Methyl 4-aminomethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807020-22-9) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features, including the presence of an aminomethyl group and a trifluoromethyl substituent, offer numerous possibilities for derivative synthesis and functionalization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents.